Cas no 898777-87-2 (Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate
• CAS No: 898777-87-2
• MF: C₁₃H₁₄Cl₂O₃
• MW: 289.154462337494
• MDL: MFCD02261355
• CID: 1946277
• PubChem ID: 24727523
• Update Time: 2025-05-24

Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(2,3-DICHLOROPHENYL)-5-OXOVALERATE
• ethyl 5-(2,3-dichlorophenyl)-5-oxo-pentanoate
• LogP
• Ethyl 5-(2,3-dichlorophenyl)-5-oxopentanoate
• 898777-87-2
• ETHYL5-(2,3-DICHLOROPHENYL)-5-OXOVALERATE
• MFCD02261355
• AKOS016022937
• DTXSID30645741
• Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate

• MDL： MFCD02261355
• Inchi： 1S/C13H14Cl2O3/c1-2-18-12(17)8-4-7-11(16)9-5-3-6-10(14)13(9)15/h3,5-6H,2,4,7-8H2,1H3
• InChI Key： AHVRXUCTWJXLNS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CCCC(=O)OCC)=O)Cl

Computed Properties

• Exact Mass: 288.0319997Da
• Monoisotopic Mass: 288.0319997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų

Additional information on Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate

Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate (CAS No. 898777-87-2): A Comprehensive Overview

Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate, identified by its CAS number 898777-87-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their diverse applications and potential in various scientific domains. The structural features of Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate make it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents and agrochemicals.

The molecular structure of this compound consists of a valerate ester moiety linked to a benzene ring substituted with two chlorine atoms at the 2 and 3 positions. This specific arrangement imparts unique chemical properties that are exploited in various synthetic pathways. The presence of the ester group and the electron-withdrawing nature of the chloro substituents contribute to its reactivity, making it a valuable building block in organic synthesis.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The dichlorophenyl group is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability in drug candidates. Researchers have been investigating how modifications around this core structure can lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling areas of research involving Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate is its role as a precursor in the synthesis of biologically active molecules. For instance, derivatives of this compound have been explored for their potential anti-inflammatory, anti-microbial, and anti-cancer properties. The ester functionality can be further modified through hydrolysis or transesterification reactions to introduce other pharmacophores or functional groups that may enhance biological activity.

The synthesis of Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate typically involves multi-step organic reactions, starting from readily available aromatic precursors. The key steps often include chlorination, esterification, and condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities. These methods are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, the study of Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate has provided valuable insights into molecular interactions and drug-receptor binding. Molecular dynamics simulations and quantum mechanical calculations have been used to model the behavior of this compound in different environments. These studies help in understanding how structural modifications can influence pharmacokinetic properties such as solubility, permeability, and metabolic stability.

The agrochemical industry has also recognized the potential of compounds like Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate as key intermediates in the development of novel pesticides and herbicides. The dichlorophenyl moiety is known to confer stability against environmental degradation, making it an attractive feature for crop protection agents. Researchers are currently exploring ways to optimize synthetic routes for large-scale production while maintaining high levels of purity and yield.

In conclusion, Ethyl 5-(2,3-dichlorophenyl)-5-oxovalerate (CAS No. 898777-87-2) represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs and agrochemicals. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in future research endeavors.